Cas no 2694747-23-2 (tert-butyl N-[4-methyl-3-(methylamino)phenyl]carbamate)

• Product Name: tert-butyl N-[4-methyl-3-(methylamino)phenyl]carbamate
• CAS No: 2694747-23-2
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 6355722
• PubChem ID: 146957033
• Update Time: 2025-11-01

tert-butyl N-[4-methyl-3-(methylamino)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7256394
• tert-butyl N-[4-methyl-3-(methylamino)phenyl]carbamate
• 2694747-23-2

• Inchi： 1S/C13H20N2O2/c1-9-6-7-10(8-11(9)14-5)15-12(16)17-13(2,3)4/h6-8,14H,1-5H3,(H,15,16)
• InChI Key： AJVNFFVMTVYXKO-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C)=C(C=1)NC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-[4-methyl-3-(methylamino)phenyl]carbamate

Introduction to Tert-butyl N-[4-methyl-3-(methylamino)phenyl]carbamate (CAS No. 2694747-23-2)

Tert-butyl N-[4-methyl-3-(methylamino)phenyl]carbamate, with the chemical formula C₁₄H₂₀N₂O₂, is a significant compound in the field of pharmaceutical chemistry. This compound is characterized by its tert-butyl group and its complex aromatic structure, which includes a 4-methyl-3-(methylamino)phenyl moiety. The presence of these functional groups makes it a versatile intermediate in the synthesis of various bioactive molecules.

The CAS No. 2694747-23-2 provides a unique identifier for this compound, ensuring accurate classification and reference in scientific literature and industrial applications. As a specialized chemical entity, Tert-butyl N-[4-methyl-3-(methylamino)phenyl]carbamate has garnered attention due to its potential applications in drug development and medicinal chemistry.

In recent years, the pharmaceutical industry has seen a surge in the demand for novel intermediates that can enhance the efficacy and selectivity of therapeutic agents. The 4-methyl-3-(methylamino)phenyl group in this compound is particularly noteworthy, as it can serve as a scaffold for designing molecules with specific biological activities. This structural feature has been explored in various research studies aimed at developing new treatments for neurological disorders, inflammatory conditions, and other diseases.

One of the most compelling aspects of Tert-butyl N-[4-methyl-3-(methylamino)phenyl]carbamate is its role as a precursor in the synthesis of more complex molecules. The tert-butyl carbamate moiety is known for its stability and reactivity, making it an ideal candidate for further functionalization. This property has been leveraged in the development of new drug candidates that require precise structural modifications to achieve optimal pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of this compound. Researchers are utilizing these tools to predict the binding affinity and metabolic stability of derivatives of Tert-butyl N-[4-methyl-3-(methylamino)phenyl]carbamate. Such studies are crucial for identifying promising candidates that can progress to clinical trials and ultimately reach patients in need.

The synthesis of Tert-butyl N-[4-methyl-3-(methylamino)phenyl]carbamate involves multi-step organic reactions, often requiring careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic transformations, has improved the efficiency of these processes. These innovations not only enhance the scalability of production but also minimize waste, aligning with green chemistry principles.

In addition to its pharmaceutical applications, Tert-butyl N-[4-methyl-3-(methylamino)phenyl]carbamate has shown promise in materials science. Its unique structural features make it a suitable candidate for developing novel polymers and coatings with enhanced durability and functionality. Such materials could find applications in industries ranging from automotive to electronics, where performance and reliability are paramount.

The ongoing research into Tert-butyl N-[4-methyl-3-(methylamino)phenyl]carbamate underscores its significance as a building block in modern chemistry. As new methodologies emerge and our understanding of molecular interactions deepens, the potential applications of this compound are likely to expand further. Collaborative efforts between academia and industry will be essential in harnessing its full potential and translating laboratory discoveries into tangible benefits for society.

In conclusion, Tert-butyl N-[4-methyl-3-(methylamino)phenyl]carbamate (CAS No. 2694747-23-2) represents a fascinating intersection of pharmaceutical chemistry and material science. Its unique structure and versatile reactivity make it a valuable asset in the quest for new medicines and advanced materials. As research continues to uncover its capabilities, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges facing modern science and technology.